1(F)-alpha-D-galactosylraffinose

• Molecular Formula: C24H42O21
• Molecular Weight: 666.6 g/mol
• IUPAC Name: (2S,3R,4S,5R,6R)-2-[[(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-2-[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C24H42O21/c25-1-6-10(28)14(32)17(35)21(41-6)39-4-9-12(30)16(34)19(37)23(43-9)45-24(20(38)13(31)8(3-27)44-24)5-40-22-18(36)15(33)11(29)7(2-26)42-22/h6-23,25-38H,1-5H2/t6-,7-,8-,9-,10+,11+,12-,13-,14+,15+,16+,17-,18-,19-,20+,21+,22+,23-,24+/m1/s1
• InChI Key: BNOGJEJAYILSFT-XNSRJBNMSA-N
• Isomeric SMILES: C([C@@H]1[C@@H]([C@@H]([C@H]([C@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@H](O2)O[C@]3([C@H]([C@@H]([C@H](O3)CO)O)O)CO[C@@H]4[C@@H]([C@H]([C@H]([C@H](O4)CO)O)O)O)O)O)O)O)O)O)O
• SMILES: C(C1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3(C(C(C(O3)CO)O)O)COC4C(C(C(C(O4)CO)O)O)O)O)O)O)O)O)O)O
• synonyms: alpha-D-galactopyranoyl-1-6-alpha-D-glucopyranosyl-1-2-beta-D-fructofuranosyl-1-1-alpha-D-galactopyranoside; Gal-1-6-Glc-1-2-Fru-1-1-Gal; galactopyranoyl-1-6-glucopyranosyl-1-2-fructofuranosyl-1-1-galactopyranoside; lychnose

Description

1(F)-alpha-D-galactosylraffinose is a tetrasaccharide consisting of raffinose, to the furanose O-1 position of which is linked an alpha-D-galactosyl group. It derives from a raffinose.

Scientific Research Applications

Enzyme Properties and Industrial Significance

α-Galactosidase exhibits remarkable biotechnological promise due to its ability to hydrolyze α-1,6-linked galactose residues in various substrates. Its widespread use in the food and feed industry, as well as its medical significance for blood group conversion and Fabry disease treatment, underscores its versatility. The enzyme's properties have been extensively studied, with a focus on isolation from diverse sources and the burgeoning interest in gene cloning and heterologous expression to enhance its industrial applications (Katrolia et al., 2014).

Role in Raffinose Family Oligosaccharides Synthesis

Galactan: galactan galactosyltransferase (GGT), involved in the synthesis of long-chain raffinose family oligosaccharides (RFOs), plays a pivotal role in the accumulation of these oligosaccharides in Ajuga reptans. The enzyme's activity and its upregulation under specific temperature treatments highlight its integral role in RFO synthesis and accumulation, suggesting its potential significance in plant adaptation and stress response mechanisms (Inan Haab & Keller, 2002).